1-(4-butoxybenzoyl)-4-(2,3-dimethylphenyl)piperazine

• IUPAC Name: (4-butoxyphenyl)-[4-(2,3-dimethylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C23H30N2O2/c1-4-5-17-27-21-11-9-20(10-12-21)23(26)25-15-13-24(14-16-25)22-8-6-7-18(2)19(22)3/h6-12H,4-5,13-17H2,1-3H3
• InChI Key: ZNWGMWZJVLCYDD-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=CC(=C3C)C
• Molecular Formula: C23H30N2O2
• Molecular Weight: 366.5 g/mol

Description

1-(4-butoxybenzoyl)-4-(2,3-dimethylphenyl)piperazine, also known as BDB, is a chemical compound that belongs to the class of piperazine derivatives. It has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. BDB has been found to exhibit several interesting pharmacological properties, which make it a promising candidate for the development of new therapeutic agents.

Mechanism of Action

The exact mechanism of action of 1-(4-butoxybenzoyl)-4-(2,3-dimethylphenyl)piperazine is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. This compound has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which are all neurotransmitters that play a role in regulating mood and anxiety.
Biochemical and Physiological Effects
This compound has been found to exhibit several interesting biochemical and physiological effects. In addition to its antidepressant and anxiolytic properties, this compound has also been shown to have anticonvulsant and analgesic effects. Studies have also suggested that this compound may have neuroprotective properties, which could make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(4-butoxybenzoyl)-4-(2,3-dimethylphenyl)piperazine for lab experiments is its high potency and selectivity for the serotonin transporter. This makes it a useful tool for investigating the role of the serotonin system in various physiological and pathological processes. However, one of the limitations of this compound is its potential toxicity, which could limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 1-(4-butoxybenzoyl)-4-(2,3-dimethylphenyl)piperazine. One area of interest is the development of new antidepressant and anxiolytic drugs based on the structure of this compound. Another area of interest is the investigation of this compound's potential neuroprotective properties, which could have important implications for the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other areas of medicine.

Scientific Research Applications

1-(4-butoxybenzoyl)-4-(2,3-dimethylphenyl)piperazine has been the subject of several scientific studies, which have investigated its potential applications in the field of medicinal chemistry. One of the most promising applications of this compound is as a potential antidepressant and anxiolytic agent. Studies have shown that this compound exhibits a high affinity for the serotonin transporter, which is a key target for the development of antidepressant drugs.